Cas no 392236-49-6 (1-(2,4,6-trimethyl-3-nitrobenzenesulfonyl)piperidine)

• Product Name: 1-(2,4,6-trimethyl-3-nitrobenzenesulfonyl)piperidine
• CAS No: 392236-49-6
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• CID: 6441627
• Update Time: 2025-05-19

1-(2,4,6-trimethyl-3-nitrobenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trimethyl-3-nitrobenzenesulfonyl)piperidine
• 1-((2,4,6-trimethyl-3-nitrophenyl)sulfonyl)piperidine
• Piperidine, 1-[(2,4,6-trimethyl-3-nitrophenyl)sulfonyl]-

• Inchi： 1S/C14H20N2O4S/c1-10-9-11(2)14(12(3)13(10)16(17)18)21(19,20)15-7-5-4-6-8-15/h9H,4-8H2,1-3H3
• InChI Key： XRHCTPHTDBKVIJ-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(C)C=C(C)C([N+]([O-])=O)=C2C)(=O)=O)CCCCC1

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 462.8±55.0 °C(Predicted)
• pka: -5.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2,4,6-trimethyl-3-nitrobenzenesulfonyl)piperidine

Introduction to 1-(2,4,6-trimethyl-3-nitrobenzenesulfonyl)piperidine (CAS No. 392236-49-6)

1-(2,4,6-trimethyl-3-nitrobenzenesulfonyl)piperidine (CAS No. 392236-49-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex aromatic sulfonyl group and piperidine ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 1-(2,4,6-trimethyl-3-nitrobenzenesulfonyl)piperidine consists of a nitro-substituted benzene ring attached to a sulfonyl group, which is further linked to a piperidine moiety. The presence of multiple methyl groups at the 2, 4, and 6 positions of the benzene ring enhances its lipophilicity and influences its interactions with biological targets. This structural configuration not only contributes to its stability but also opens up diverse possibilities for functionalization and derivatization in drug development.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing the piperidine scaffold. Piperidine derivatives are well-known for their role as key pharmacophores in numerous therapeutic agents, including antiviral, antibacterial, and anticancer drugs. The introduction of a sulfonyl group at the para position of the piperidine ring in 1-(2,4,6-trimethyl-3-nitrobenzenesulfonyl)piperidine further enhances its biological activity by improving solubility and binding affinity.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The nitro group in the aromatic ring can be readily reduced to an amine, allowing for further derivatization into amines that can be incorporated into peptide mimetics or other bioactive ligands. Additionally, the sulfonyl group can undergo nucleophilic substitution reactions, enabling the introduction of various functional groups at this position.

The pharmaceutical industry has been particularly interested in developing novel sulfonamides due to their broad spectrum of biological activities. Sulfonamides derived from 1-(2,4,6-trimethyl-3-nitrobenzenesulfonyl)piperidine have shown promise in preclinical studies as potential inhibitors of enzymes involved in metabolic pathways relevant to inflammation and cancer. For instance, researchers have explored its derivatives as inhibitors of carbonic anhydrase and other hydrolases.

The synthesis of 1-(2,4,6-trimethyl-3-nitrobenzenesulfonyl)piperidine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The nitration step is particularly critical and must be carefully optimized to avoid over-nitration or decomposition. Advanced synthetic techniques such as flow chemistry have been employed to enhance efficiency and scalability in producing this compound.

In academic research, this compound has been utilized as a model system to study the effects of structural modifications on biological activity. By varying the substitution pattern on the benzene ring or introducing different functional groups at the piperidine nitrogen, researchers can gain insights into how these changes influence binding affinity and pharmacokinetic properties. Such studies are essential for designing more effective drugs with improved therapeutic profiles.

The growing body of literature on 1-(2,4,6-trimethyl-3-nitrobenzenesulfonyl)piperidine underscores its significance as a versatile intermediate in drug discovery. Its unique structural features make it an attractive candidate for further exploration in both academic and industrial settings. As new synthetic methodologies are developed and our understanding of biological targets advances, this compound is likely to play an even greater role in shaping the future of pharmaceutical innovation.